2-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino]benzamide

• IUPAC Name: 2-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino]benzamide
• InChI: InChI=1S/C16H18N2O3/c1-16(2)7-13(19)11(14(20)8-16)9-18-12-6-4-3-5-10(12)15(17)21/h3-6,9,18H,7-8H2,1-2H3,(H2,17,21)
• InChI Key: KMFCWQQMQYZSAY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C(=CNC2=CC=CC=C2C(=O)N)C(=O)C1)C
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol

Description

The compound with the identifier “2-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino]benzamide” is a chemical substance that has garnered interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production of 2-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino]benzamide would likely involve scaling up the laboratory synthesis methods to accommodate larger quantities. This process would require optimization of reaction conditions to ensure high yield and purity, as well as the implementation of safety protocols to handle potentially hazardous chemicals.

Chemical Reactions Analysis

Types of Reactions

2-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino]benzamide can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the loss of electrons and an increase in oxidation state.

Reduction: This reaction involves the gain of electrons and a decrease in oxidation state.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., halides). Reaction conditions such as temperature, pressure, and solvent choice play a crucial role in determining the outcome of these reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may produce substituted analogs of this compound.

Scientific Research Applications

2-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino]benzamide has a wide range of scientific research applications, including:

Chemistry: It can be used as a reagent or intermediate in organic synthesis.

Biology: It may have potential as a biochemical probe or tool for studying biological processes.

Medicine: Research may explore its potential therapeutic properties or use in drug development.

Industry: It could be utilized in the production of specialized materials or chemicals.

Mechanism of Action

The mechanism of action of 2-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino]benzamide involves its interaction with specific molecular targets and pathways. This interaction can lead to various biological effects, depending on the context in which the compound is used. Detailed studies are required to elucidate the exact mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino]benzamide include those with comparable chemical structures and properties. Examples may include other organic molecules with similar functional groups or reactivity patterns.

Uniqueness

This compound stands out due to its unique combination of properties, which may offer advantages in specific applications. Its distinct reactivity and potential for diverse chemical transformations make it a valuable compound for research and industrial use.